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Compound of Interest

Compound Name:

4-bromo-2-

(trifluoromethyl)quinoline-3-

carboxylic Acid

Cat. No.: B1310640 Get Quote

An In-Depth Technical Guide to 4-bromo-2-(trifluoromethyl)quinoline-3-carboxylic acid

This technical guide provides a comprehensive overview of 4-bromo-2-
(trifluoromethyl)quinoline-3-carboxylic acid, a halogenated quinoline derivative of interest to

researchers and professionals in drug development and chemical synthesis. This document

details its physicochemical properties, a representative synthetic protocol, and a visual

workflow for its preparation.

Compound Properties
4-bromo-2-(trifluoromethyl)quinoline-3-carboxylic acid is a complex organic molecule

belonging to the quinoline class of compounds. Quinoline derivatives are known for a wide

range of biological activities and are common scaffolds in medicinal chemistry. The presence of

a bromine atom, a trifluoromethyl group, and a carboxylic acid moiety suggests its potential as

a versatile intermediate for further chemical modifications or as a candidate for biological

screening.

Physicochemical Data Summary

A summary of the key quantitative data for 4-bromo-2-(trifluoromethyl)quinoline-3-
carboxylic acid is presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Weight 320.06 g/mol [1][2]

Molecular Formula C11H5BrF3NO2 [1][2]

CAS Number 587886-11-1 [1][2][3][4]

Purity Typically available at ≥97% [1]

Storage Conditions
Sealed in a dry environment at

room temperature.
[1]

Synthesis Methodology: Pfitzinger Reaction
The synthesis of quinoline-3-carboxylic acid derivatives can be achieved through various

methods, with the Pfitzinger reaction being a classical and effective approach.[5] This reaction

involves the condensation of an isatin derivative with a carbonyl compound containing an α-

methylene group in the presence of a base. What follows is a representative experimental

protocol for the synthesis of a quinoline-4-carboxylic acid, which can be adapted for the target

molecule.

Experimental Protocol: Generalized Pfitzinger Condensation

Objective: To synthesize a quinoline-carboxylic acid core via the Pfitzinger reaction.

Materials:

Isatin or a substituted isatin derivative

A carbonyl compound with an α-methylene group (e.g., a ketone or β-ketoester)

Potassium hydroxide (KOH) or other suitable base

Ethanol (EtOH)

Water (H₂O)

Hydrochloric acid (HCl) for acidification
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Standard laboratory glassware for reflux and workup

Filtration apparatus

Recrystallization solvents

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the isatin

derivative and the carbonyl compound in a mixture of ethanol and water.

Base Addition: Slowly add a solution of potassium hydroxide to the reaction mixture with

stirring. The base catalyzes the condensation reaction.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 12-48 hours.[5]

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. If a precipitate

has formed, it can be collected by filtration. The filtrate is then concentrated under reduced

pressure to remove the ethanol.

Acidification: The aqueous residue is diluted with water and then acidified with hydrochloric

acid. This step protonates the carboxylate to form the carboxylic acid, which will precipitate

out of the solution.

Isolation and Purification: The crude product is collected by filtration, washed with water, and

then dried. Further purification can be achieved by recrystallization from an appropriate

solvent system (e.g., ethanol/water).

Visualized Synthetic Workflow
The following diagram illustrates the key steps in the generalized Pfitzinger synthesis of

quinoline-carboxylic acids.
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Start: Prepare Reactants
(Isatin & Carbonyl Compound)

Pfitzinger Condensation:
- Add KOH (base)

- Reflux in EtOH/H₂O (12-48h)

Step 1

Workup:
- Cool to room temperature

- Remove ethanol

Step 2

Acidification:
- Add HCl to precipitate product

Step 3

Isolation & Purification:
- Filter and wash with H₂O

- Recrystallize

Step 4

End: Purified Quinoline-Carboxylic Acid

Step 5

Click to download full resolution via product page

Caption: A workflow diagram of the generalized Pfitzinger reaction for synthesizing quinoline-

carboxylic acids.
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This guide provides foundational information for researchers working with 4-bromo-2-
(trifluoromethyl)quinoline-3-carboxylic acid. The provided synthetic protocol is a

representative example, and specific reaction conditions may need to be optimized for this

particular compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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